Cas no 1261809-24-8 (3,5-Dichloro-2-(perfluorophenyl)pyridine-4-acetonitrile)
3,5-Dichloro-2-(perfluorophenyl)pyridine-4-acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3,5-Dichloro-2-(perfluorophenyl)pyridine-4-acetonitrile
-
- Inchi: 1S/C13H3Cl2F5N2/c14-5-3-22-13(7(15)4(5)1-2-21)6-8(16)10(18)12(20)11(19)9(6)17/h3H,1H2
- InChI Key: QJCIHHCTNVSWCX-UHFFFAOYSA-N
- SMILES: ClC1=C(CC#N)C(=CN=C1C1C(=C(C(=C(C=1F)F)F)F)F)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 431
- XLogP3: 3.9
- Topological Polar Surface Area: 36.7
3,5-Dichloro-2-(perfluorophenyl)pyridine-4-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A026000810-250mg |
3,5-Dichloro-2-(perfluorophenyl)pyridine-4-acetonitrile |
1261809-24-8 | 97% | 250mg |
707.20 USD | 2021-06-09 | |
| Alichem | A026000810-500mg |
3,5-Dichloro-2-(perfluorophenyl)pyridine-4-acetonitrile |
1261809-24-8 | 97% | 500mg |
970.20 USD | 2021-06-09 | |
| Alichem | A026000810-1g |
3,5-Dichloro-2-(perfluorophenyl)pyridine-4-acetonitrile |
1261809-24-8 | 97% | 1g |
1,730.40 USD | 2021-06-09 |
3,5-Dichloro-2-(perfluorophenyl)pyridine-4-acetonitrile Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on 3,5-Dichloro-2-(perfluorophenyl)pyridine-4-acetonitrile
Introduction to 3,5-Dichloro-2-(perfluorophenyl)pyridine-4-acetonitrile (CAS No. 1261809-24-8)
3,5-Dichloro-2-(perfluorophenyl)pyridine-4-acetonitrile, identified by its Chemical Abstracts Service (CAS) number 1261809-24-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of halogenated pyridines, a subgroup of heterocyclic aromatic compounds known for their diverse biological activities and synthetic utility. The structural features of this molecule, particularly the presence of both chlorine substituents and a perfluorophenyl group, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.
The perfluorophenyl moiety in 3,5-Dichloro-2-(perfluorophenyl)pyridine-4-acetonitrile is a critical feature that distinguishes it from other halogenated pyridines. Perfluoroaromatic rings are renowned for their stability, low reactivity, and ability to influence the electronic properties of adjacent functional groups. This stability is attributed to the strong C-F bonds and the electron-withdrawing effect of the fluorine atoms, which can modulate the reactivity of the molecule in various synthetic pathways. In pharmaceutical applications, such structural motifs are often employed to enhance metabolic stability, improve binding affinity to biological targets, or introduce specific physicochemical properties into drug candidates.
The 3,5-Dichloro substitution pattern on the pyridine ring further enhances the synthetic potential of this compound. Chlorine atoms are versatile leaving groups in organic chemistry and can participate in various reaction mechanisms, including nucleophilic aromatic substitution (SNAr), cross-coupling reactions, and metal-catalyzed transformations. The electron-withdrawing nature of chlorine also affects the electronic distribution within the molecule, influencing its reactivity and interaction with other chemical entities. This combination of structural features makes 3,5-Dichloro-2-(perfluorophenyl)pyridine-4-acetonitrile a versatile building block for constructing more complex scaffolds in drug discovery and material science.
In recent years, there has been growing interest in halogenated pyridines as key intermediates in the development of novel therapeutic agents. These compounds have been explored for their potential applications in various therapeutic areas, including oncology, inflammation, and infectious diseases. The unique electronic and steric properties of halogenated pyridines allow for fine-tuning of molecular interactions with biological targets, leading to the design of highly selective and potent drug candidates.
One notable area where 3,5-Dichloro-2-(perfluorophenyl)pyridine-4-acetonitrile has shown promise is in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are frequently implicated in diseases such as cancer. Inhibiting kinase activity has become a major focus in drug development due to its therapeutic potential. The structural motifs present in 3,5-Dichloro-2-(perfluorophenyl)pyridine-4-acetonitrile, particularly the perfluorophenyl group and chlorine substituents, can be strategically incorporated into kinase inhibitors to optimize binding affinity and selectivity. Recent studies have demonstrated that compounds incorporating perfluoroaromatic rings exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts.
Another emerging application of this compound is in materials science. Perfluoroaromatic compounds are known for their excellent thermal stability and chemical inertness, making them suitable for use in high-performance materials such as liquid crystals, polymers, and coatings. The presence of both chlorine and perfluoro substituents in 3,5-Dichloro-2-(perfluorophenyl)pyridine-4-acetonitrile enhances its compatibility with various polymer matrices and improves its performance under extreme conditions. Researchers have explored its use as a monomer or intermediate in the synthesis of advanced materials with tailored properties for applications ranging from electronics to aerospace.
The synthesis of 3,5-Dichloro-2-(perfluorophenyl)pyridine-4-acetonitrile involves multi-step organic transformations that highlight its synthetic utility. One common approach involves the chlorination of a perfluorophenyl-substituted pyridine derivative followed by acetonitrile introduction via nucleophilic substitution or condensation reactions. The precise control over reaction conditions is crucial to achieving high yields and purity. Advances in catalytic methods have further streamlined these synthetic pathways, enabling more efficient production processes.
In conclusion,3,5-Dichloro-2-(perfluorophenyl)pyridine-4-acetonitrile (CAS No. 1261809-24-8) is a multifaceted compound with significant potential across multiple domains of chemical research. Its unique structural features make it an invaluable intermediate for pharmaceutical applications, particularly in the development of kinase inhibitors and other therapeutic agents. Additionally,3,5-Dichloro-2-(perfluorophenyl)pyridine-4-acetonitrile plays a crucial role in materials science due to its thermal stability and compatibility with advanced material formulations. As research continues to uncover new applications for halogenated pyridines,this compound will undoubtedly remain at the forefront of innovation in both academia and industry.
1261809-24-8 (3,5-Dichloro-2-(perfluorophenyl)pyridine-4-acetonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)